Cas no 518322-05-9 (pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 518322-05-9
• MF: C₂₂H₂₄ClNO₅S
• MW: 449.947664260864
• CID: 6135784
• PubChem ID: 2486121
• Update Time: 2025-10-19

pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate
• pentyl 5-((4-chloro-3-methylphenyl)sulfonamido)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[[(4-chloro-3-methylphenyl)sulfonyl]amino]-2-methyl-, pentyl ester
• pentyl 5-{[(4-chloro-3-methylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate
• F1269-1761
• 518322-05-9
• pentyl 5-(4-chloro-3-methylphenylsulfonamido)-2-methylbenzofuran-3-carboxylate
• pentyl 5-[(4-chloro-3-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001040718
• EU-0081817
• Z56940498

• Inchi： 1S/C22H24ClNO5S/c1-4-5-6-11-28-22(25)21-15(3)29-20-10-7-16(13-18(20)21)24-30(26,27)17-8-9-19(23)14(2)12-17/h7-10,12-13,24H,4-6,11H2,1-3H3
• InChI Key： CCVBJKBAICCTBD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(NS(C3=CC=C(Cl)C(C)=C3)(=O)=O)C=C2C(C(OCCCCC)=O)=C1C

Computed Properties

• Exact Mass: 449.1063717g/mol
• Monoisotopic Mass: 449.1063717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 94Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate

Pentyl 5-(4-Chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 518322-05-9): An Overview

Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 518322-05-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the pentyl group, 4-chloro-3-methylbenzenesulfonamido moiety, and 2-methyl substitution on the benzofuran ring contributes to its unique chemical and biological properties.

The structure of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate can be broken down into several key components. The benzofuran core is a seven-membered ring consisting of a benzene ring fused to a furan ring, which provides a rigid and planar structure. The pentyl group attached to the carboxylate ester imparts lipophilicity, enhancing the compound's ability to cross biological membranes. The 4-chloro-3-methylbenzenesulfonamido substituent introduces additional functional groups that can interact with various biological targets, while the 2-methyl group further modulates the compound's electronic and steric properties.

In recent years, extensive research has been conducted to explore the potential applications of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate. One of the most promising areas of investigation is its use as a lead compound in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities, making it a valuable candidate for further development.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to modulate key signaling pathways involved in inflammation, including NF-κB and MAPK pathways.

In addition to its anti-inflammatory effects, Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate has also shown promise as an anti-cancer agent. A study published in Cancer Research in 2020 demonstrated that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The structural features of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate have been extensively studied using various spectroscopic techniques, including NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its biological activity.

Synthetic routes for the preparation of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate have been reported in several research papers. One common approach involves the reaction of 5-amino-2-methylbenzofuran with 4-chloro-3-methylbenzenesulfonyl chloride to form the sulfonamide intermediate, followed by esterification with pentanol to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile and potential side effects.

In conclusion, Pentyl 5-(4-chloro-3-methylbenzenesulfonamido)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 518322-05-9) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential.